Cas no 35943-37-4 (2-(2,2,4,6-tetramethyl-3-oxo-2,3-dihydro-1H-inden-5-yl)ethyl beta-D-allopyranoside)

• Product Name: 2-(2,2,4,6-tetramethyl-3-oxo-2,3-dihydro-1H-inden-5-yl)ethyl beta-D-allopyranoside
• CAS No: 35943-37-4
• MF: C₂₁H₃₀O₇
• MW: 394.458707332611
• CID: 1475277
• PubChem ID: 169737
• Update Time: 2025-04-21

2-(2,2,4,6-tetramethyl-3-oxo-2,3-dihydro-1H-inden-5-yl)ethyl beta-D-allopyranoside Chemical and Physical Properties

Names and Identifiers

• 2-(2,2,4,6-tetramethyl-3-oxo-2,3-dihydro-1H-inden-5-yl)ethyl beta-D-allopyranoside
• 6-[2-(β-D-Glucopyranosyloxy)ethyl]-2,3-dihydro-2,2,5,7-tetramethyl-1H-inden-1-one
• CHEBI:172631
• 6-[2-(beta-D-Glucopyranosyloxy)ethyl]-2,3-dihydro-2,2,5,7-tetramethyl-1H-inden-1-one
• DTXSID60957349
• 6-(2-(beta-D-Glucopyranosyl)oxy)-2,3-dihydro-2,2,5,7-tetramethyl-1H-inden-1-one
• 29G7YK9PJX
• 2,2,5,7-tetramethyl-6-[2-[(2R,3R,4S,5S,6R)-3,4,5-trihydroxy-6-(hydroxymethyl)oxan-2-yl]oxyethyl]-3H-inden-1-one
• 35943-37-4
• Pteroside Z
• 2-(2,2,4,6-Tetramethyl-3-oxo-2,3-dihydro-1H-inden-5-yl)ethyl hexopyranoside
• 1H-Inden-1-one, 6-(2-(beta-D-glucopyranosyl)oxy)-2,3-dihydro-2,2,5,7-tetramethyl-
• 1H-Inden-1-one, 6-[2-(beta-D-glucopyranosyloxy)ethyl]-2,3-dihydro-2,2,5,7-tetramethyl-

• Inchi： 1S/C21H30O7/c1-10-7-12-8-21(3,4)19(26)15(12)11(2)13(10)5-6-27-20-18(25)17(24)16(23)14(9-22)28-20/h7,14,16-18,20,22-25H,5-6,8-9H2,1-4H3
• InChI Key： QFXWNTWJLHHEKX-UHFFFAOYSA-N
• SMILES： CC1C(CCOC2C(O)C(O)C(O)C(CO)O2)=C(C)C2=C(CC(C2=O)(C)C)C=1

Computed Properties

• Exact Mass: 394.1992
• Monoisotopic Mass: 394.19915329g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 28
• Rotatable Bond Count: 5
• Complexity: 565
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 5
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.3
• Topological Polar Surface Area: 116Ų

Experimental Properties

• PSA: 116.45

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Carbohydrates and carbohydrate conjugates Glycosyl compounds